BML-260

• Molecular Formula: C17H11NO3S2
• Molecular Weight: 341.4 g/mol
• InChI: InChI=1S/C17H11NO3S2/c19-15-14(10-11-4-2-1-3-5-11)23-17(22)18(15)13-8-6-12(7-9-13)16(20)21/h1-10H,(H,20,21)/b14-10+
• InChIKey: HJGHAHOKZBWVGK-GXDHUFHOSA-N

Researchers investigating UCP1-mediated thermogenesis or ex vivo HSC expansion face a critical pitfall: generic JSP-1 inhibitors like PHPS1 fail to activate CREB/STAT3/PPAR pathways. BML-260 is the only validated tool compound that uncouples thermogenesis from β-adrenergic stimulation. • **Unique Mechanism:** Activates UCP1 in adipocytes (IC50 18 µM vs JSP-1) via JSP-1-independent signaling. • **Dual Utility:** Promotes CD34+ HSC expansion with multilineage reconstitution & low genotoxicity. • **Supply:** Analytical-grade, non-mutagenic rhodanine scaffold; ideal positive control for metabolic & stem cell studies.

BML-260: JSP-1-Independent UCP1 Activation

BML-260 is a rhodanine-derived small molecule inhibitor of the dual-specificity phosphatase JSP-1 (JNK Stimulatory Phosphatase-1, also known as DUSP22) with a reported IC50 of 18 µM [1]. It is a yellow solid with a molecular weight of 341.4 g/mol, soluble in DMSO at ≥25 mg/mL . While originally developed as a JSP-1 inhibitor for treating inflammatory and proliferative disorders, subsequent studies revealed a distinct, JSP-1-independent mechanism of action in adipose tissue, specifically activating uncoupling protein 1 (UCP1) and thermogenesis [2]. This bifunctional profile distinguishes BML-260 from both simple JSP-1 inhibitors and traditional thermogenic agents, offering a unique research tool for dissecting JNK signaling, exploring hematopoietic stem cell expansion, and investigating adipocyte biology.

1

JSP-1-independent UCP1 thermogenesis probe for adipocyte studies

2

Hematopoietic stem and progenitor cell (HSPC) expansion research tool

3

Dual-mechanism compound for metabolic-stem cell crosstalk investigations

• [1] Cutshall, N. S., et al. (2005). Rhodanine derivatives as inhibitors of JSP-1. Bioorganic & Medicinal Chemistry Letters, 15(14), 3374-3379. View Source
• [2] Feng, Z., et al. (2019). Identification of a rhodanine derivative BML-260 as a potent stimulator of UCP1 expression. Theranostics, 9(12), 3501-3514. View Source

Why JSP-1 Inhibitors Cannot Replace BML-260

Generic substitution of BML-260 with another in-class compound is not scientifically valid due to its distinct, dual-activity profile. Firstly, while other JSP-1 inhibitors exist (e.g., quinoxaline-based compounds [1]), they have not been characterized for the JSP-1-independent UCP1 activation and thermogenic effects that define BML-260's activity in metabolic research [2]. Secondly, conventional UCP1 activators, such as β3-adrenergic agonists (e.g., CL316,243) or cAMP agonists (e.g., forskolin), operate through different, well-defined signaling pathways and do not concurrently inhibit JSP-1, a key regulator of the JNK pathway implicated in inflammation and proliferation [3]. Therefore, substituting BML-260 would result in the loss of either its phosphatase inhibitory activity or its unique thermogenic stimulation, leading to incomplete or misleading experimental outcomes in studies designed to leverage its specific polypharmacology.

Mechanism mismatch: JSP-1/DUSP22 inhibition alone does not trigger UCP1 upregulation; other potent inhibitors lack thermogenic activity.

Pathway divergence: BML-260 requires CREB, STAT3, and PPAR engagement, which is absent in common JSP-1 inhibitors like PHPS1 or NSC-87877.

Empirical exclusivity: In a screen of 33 phosphatase inhibitors, only BML-260 activated UCP1, making functional substitution invalid without experimental verification.

• [1] Shen, J., et al. (2006). Preparation of 6-Substituted Quinoxaline JSP-1 Inhibitors by Microwave Accelerated Nucleophilic Substitution. Molecules, 11(12), 988-999. View Source
• [2] Feng, Z., et al. (2019). Identification of a rhodanine derivative BML-260 as a potent stimulator of UCP1 expression. Theranostics, 9(12), 3501-3514. View Source
• [3] Cao, W., et al. (2001). beta-Adrenergic activation of p38 MAP kinase in adipocytes: cAMP induction of the uncoupling protein 1 (UCP1) gene requires p38 MAP kinase. Journal of Biological Chemistry, 276(29), 27077-27082. View Source

BML-260 Quantitative Differentiation

Exclusive UCP1 Upregulation in Inhibitor Screen

In a direct comparison of JSP-1 inhibitory activity, BML-260 demonstrates an IC50 of 18 µM in an in vitro phosphatase assay [1]. A structurally distinct quinoxaline-based JSP-1 inhibitor (compound 12 from a 6-aminoquinoxaline library) exhibits an IC50 of 7.51 µM in a comparable in vitro assay [2]. This indicates that while the quinoxaline compound is approximately 2.4-fold more potent at inhibiting JSP-1, BML-260 has a well-characterized secondary, JSP-1-independent activity that the quinoxaline compound lacks [3].

Exclusive UCP1 Upregulation

Head-to-head

1 out of 33 phosphatase inhibitors significantly enhanced UCP1 reporter; levels comparable to isoproterenol control.

Supports JSP-1-independent thermogenesis study fit.

Screen included PP1, PP2A, PTP1B, CDC25, CD45, JSP-1 inhibitors; n=33.

Evidence Dimension	JSP-1 Inhibition Potency
Target Compound Data	IC50 = 18 µM
Comparator Or Baseline	6-Substituted Quinoxaline (Compound 12): IC50 = 7.51 ± 0.81 µM
Quantified Difference	2.4-fold less potent
Conditions	In vitro phosphatase activity assay

Why This Matters

This data allows researchers to select BML-260 when the unique JSP-1-independent UCP1 activity is paramount, even if its primary target inhibition is not the most potent in its class.

• [1] Cutshall, N. S., et al. (2005). Rhodanine derivatives as inhibitors of JSP-1. Bioorganic & Medicinal Chemistry Letters, 15(14), 3374-3379. View Source
• [2] Shen, J., et al. (2006). Preparation of 6-Substituted Quinoxaline JSP-1 Inhibitors by Microwave Accelerated Nucleophilic Substitution. Molecules, 11(12), 988-999. View Source
• [3] Feng, Z., et al. (2019). Identification of a rhodanine derivative BML-260 as a potent stimulator of UCP1 expression. Theranostics, 9(12), 3501-3514. View Source

Safety Advantage Over TAME in HSC Expansion

BML-260's ability to induce UCP1 expression and thermogenesis is unique among JSP-1 inhibitors and operates via a JSP-1-independent mechanism [1]. While quantitative UCP1 upregulation fold-change varies by model, BML-260's effect is qualitatively distinct from conventional activators like the β3-adrenergic agonist CL316,243 or the cAMP agonist forskolin, which act through specific GPCR-mediated pathways [2][3]. The study by Feng et al. (2019) demonstrates that BML-260 treatment in vivo, via direct injection into white adipose tissue, leads to consistent UCP1 upregulation and improved cold tolerance in mice, a functional outcome not reported for other JSP-1 inhibitors [1].

Safety Comparison vs TAME

Head-to-head

Reported lower cytotoxicity and genotoxicity than TAME in ex vivo HSPC expansion.

Supports model-safety endpoint review for HSC expansion.

UCB/mPB HSPC assays; measured p27, SKP2, CDH1 pathway modulation.

Evidence Dimension	Mechanism of UCP1 Induction
Target Compound Data	JSP-1-independent activation of CREB, STAT3, and PPAR pathways
Comparator Or Baseline	CL316,243: β3-adrenergic receptor agonist; Forskolin: Adenylate cyclase/cAMP activator
Quantified Difference	Not quantifiable; qualitative mechanistic divergence
Conditions	Mouse white adipose tissue (in vivo) and in vitro adipocyte models

Why This Matters

This mechanistic difference makes BML-260 an invaluable tool for studying thermogenic pathways that are independent of canonical β-adrenergic or cAMP signaling, potentially offering a unique approach for obesity research.

• [1] Feng, Z., et al. (2019). Identification of a rhodanine derivative BML-260 as a potent stimulator of UCP1 expression. Theranostics, 9(12), 3501-3514. View Source
• [2] Cao, W., et al. (2001). beta-Adrenergic activation of p38 MAP kinase in adipocytes: cAMP induction of the uncoupling protein 1 (UCP1) gene requires p38 MAP kinase. Journal of Biological Chemistry, 276(29), 27077-27082. View Source
• [3] Inagaki, T., et al. (2007). PRDM16 enhances nuclear receptor-dependent transcription of the brown fat-specific Ucp1 gene through interactions with Mediator subunit MED1. Genes & Development, 21(1), 82-96. View Source

In Vivo Thermogenic Efficacy and Cold Tolerance

BML-260 has been shown to promote the growth of cord blood-derived CD34+ hematopoietic stem and progenitor cells (HSPCs) and mobilizes peripheral blood HSPCs, with improved reconstitution ability [1]. This activity is a specific, application-driven differentiation point not established for other classes of JSP-1 inhibitors or UCP1 activators. While no direct head-to-head study with a standard HSPC expansion cytokine cocktail (e.g., SCF, TPO, FLT3L) is available, the study demonstrates BML-260's ability to improve cell yield and engraftment potential in an ex vivo culture system, providing a clear procurement rationale for hematology and transplant research [1].

In Vivo Thermogenic Response

Reported

1 mg/kg in situ WAT injection improved cold tolerance and upregulated UCP1/OXPHOS proteins in mice versus vehicle.

Supports in vivo metabolic model endpoint interpretation.

Cold challenge experiment; quantitative Western blot readouts.

Evidence Dimension	HSPC Expansion and Function
Target Compound Data	Promotes growth of cord blood and mobilized peripheral blood HSPCs; improves reconstitution ability in a xenotransplantation model.
Comparator Or Baseline	Standard cytokine-based expansion (inferred).
Quantified Difference	Not quantified; qualitative improvement in reconstitution.
Conditions	Human CD34+ HSPCs in ex vivo culture and NOD/SCID mouse xenotransplantation

Why This Matters

This data provides a specific, application-driven rationale for procuring BML-260 over other JSP-1 inhibitors or UCP1 modulators for laboratories focused on hematopoietic stem cell biology and transplantation medicine.

• [1] Albayrak, E., et al. (2022). BML-260 promotes the growth of cord blood and mobilized peripheral blood hematopoietic stem and progenitor cells with improved reconstitution ability. Journal of Cellular Biochemistry, 123(12), 2009-2023. View Source

Dual Utility in HSC Expansion and Metabolism

BML-260's in vivo efficacy is demonstrated by its ability to improve cold tolerance in mice. In a cold challenge experiment, BML-260-treated mice (via in situ injection into white adipose tissue) displayed consistent upregulation of UCP1 and oxidative phosphorylation (OXPHOS) proteins, leading to improved cold tolerance compared to control mice [1]. This in vivo functional outcome is a key differentiator, as it provides proof-of-concept for BML-260's thermogenic activity beyond in vitro UCP1 expression assays, an outcome not reported for other JSP-1 inhibitors.

Dual Functional Versatility

Class-level

Two distinct activities: JSP-1 inhibition (IC50 18 µM) and JSP-1-independent UCP1 activation via CREB/STAT3/PPAR.

Enables cross-disciplinary metabolic-stem cell research.

Class-level inference; orthogonal to more potent DUSP22 inhibitors (e.g., PHPS1 IC50 0.58 µM).

Evidence Dimension	In Vivo Cold Tolerance
Target Compound Data	Improved cold tolerance in a cold challenge experiment
Comparator Or Baseline	Vehicle-treated control mice
Quantified Difference	Qualitative improvement in cold tolerance (not numerically quantified in the cited source).
Conditions	In situ injection into white adipose tissue of mice, followed by cold challenge

Why This Matters

This in vivo functional data de-risks BML-260 for procurement in preclinical obesity and metabolic disease research, confirming that its in vitro thermogenic activity translates to a measurable physiological effect.

• [1] Feng, Z., et al. (2019). Identification of a rhodanine derivative BML-260 as a potent stimulator of UCP1 expression. Theranostics, 9(12), 3501-3514. View Source

BML-260 Research Applications

JSP-1-Independent UCP1 Thermogenesis Probe

BML-260 is the reagent of choice for researchers seeking to activate UCP1 and thermogenesis in adipocytes without engaging canonical β-adrenergic or cAMP pathways [1]. This application leverages its unique, JSP-1-independent activity to dissect novel signaling cascades involving CREB, STAT3, and PPAR. The compound is suitable for both in vitro studies in brown and white adipocytes and in vivo studies in mouse models to assess energy expenditure and cold tolerance [1].

Chemically Defined HSC Expansion Component

For hematology research, BML-260 is a validated small molecule additive for ex vivo culture systems aimed at expanding human cord blood or mobilized peripheral blood CD34+ HSPCs [2]. Its use in this context is supported by data showing improved cell growth and enhanced reconstitution ability in preclinical xenotransplantation models, distinguishing it from other JSP-1 inhibitors [2].

Metabolic-Stem Cell Cross-Talk

BML-260's polypharmacology makes it a unique probe for studies exploring the intersection of inflammation, proliferation, and metabolism. It can be used to inhibit JSP-1 (and thus modulate JNK pathway activity) while simultaneously activating UCP1-mediated thermogenesis in a JSP-1-independent manner [1]. This dual activity is not offered by any other known single agent and is ideal for complex disease models such as obesity-related inflammation.

Lead Scaffold for Rhodanine Derivative Libraries

As the archetypal rhodanine-based JSP-1 inhibitor with a well-defined IC50 of 18 µM [3], BML-260 serves as an essential reference standard for medicinal chemistry and screening campaigns. It provides a reliable baseline for comparing potency, selectivity, and polypharmacology of novel JSP-1 or DUSP22 inhibitors in biochemical and cellular assays [3].

Application

Selection Property

Validation Focus

UCP1 Thermogenesis Pathway Studies

JSP-1-independent activation of UCP1

CREB/STAT3/PPAR signaling endpoints in adipocytes

HSC Expansion Media Development

Enhanced HSPC proliferation with lower toxicity profile

CD34+ cell viability and genotoxicity assay endpoints

Metabolic-Stem Cell Crosstalk Research

Dual-pathway tool: UCP1 activation and HSC cycle modulation

Co-analysis of thermogenic and hematopoietic endpoints

Rhodanine Scaffold SAR

Non-mutagenic rhodanine core for lead optimization

UCP1 activation baseline in cell-based thermogenesis assays

• [1] Feng, Z., et al. (2019). Identification of a rhodanine derivative BML-260 as a potent stimulator of UCP1 expression. Theranostics, 9(12), 3501-3514. View Source
• [2] Albayrak, E., et al. (2022). BML-260 promotes the growth of cord blood and mobilized peripheral blood hematopoietic stem and progenitor cells with improved reconstitution ability. Journal of Cellular Biochemistry, 123(12), 2009-2023. View Source
• [3] Cutshall, N. S., et al. (2005). Rhodanine derivatives as inhibitors of JSP-1. Bioorganic & Medicinal Chemistry Letters, 15(14), 3374-3379. View Source